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Compound of Interest

Compound Name: (1S,2R)-2-Phenylcyclohexanol

Cat. No.: B1353938

An In-depth Technical Guide to the Physicochemical Properties of (1S,2R)-2-
phenylcyclohexanol

This technical guide provides a comprehensive overview of the melting and boiling points of the
chiral compound (1S,2R)-2-phenylcyclohexanol. It is intended for researchers, scientists, and
professionals in drug development and organic synthesis who utilize this versatile intermediate.
The document details its key physical constants and outlines the standard experimental
protocols for their determination.

Physicochemical Data Presentation

(1S,2R)-2-phenylcyclohexanol, a chiral alcohol, is a white to off-white crystalline powder at
room temperature.[1] Its stereochemistry makes it a crucial building block in the asymmetric
synthesis of various pharmaceuticals.[1] The melting and boiling points are critical parameters
for its identification, purity assessment, and manipulation in synthetic protocols.

The quantitative data for these physical properties are summarized in the table below. It is
important to note that boiling points are highly dependent on ambient pressure.
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Parameter Value Conditions

Melting Point 63 -67 °C Atmospheric Pressure

64 - 66 °C (lit.)[2][3]

65 °C

Boiling Point 276 - 281 °C (lit.) at 760 mmHg[2][3][4]1[5]
278.5 °C at 760 mmHg[6][7]

105 °C at 3 mmHg (Lit.)[1]

Note: "lit." refers to literature values.

Experimental Protocols

The determination of melting and boiling points are fundamental laboratory techniques for the
characterization and purity verification of organic compounds.[8] Pure compounds typically
exhibit sharp melting points, whereas impurities tend to depress and broaden the melting
range.[8]

Melting Point Determination (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a
solid organic compound.[9]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8]
e Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:
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o Sample Preparation: Ensure the (1S,2R)-2-phenylcyclohexanol sample is completely dry
and finely powdered.[9] Crush the crystalline solid using a mortar and pestle if necessary.

e Capillary Loading: Pack a small amount of the powdered sample into the open end of a
capillary tube to a height of 1-2 cm by tapping the sealed end gently on a hard surface.[10]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating: Begin heating the sample. A rapid heating rate can be used initially to find an
approximate melting range.[8] For an accurate measurement, repeat the process with a
fresh sample, heating slowly (approximately 1-2 °C per minute) as the temperature
approaches the expected melting point.

o Observation and Recording: Record the temperature at which the first drop of liquid is
observed (the beginning of melting) and the temperature at which the entire solid has turned
into a clear liquid (the completion of melting).[10][11] This range is the melting point of the
sample.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[12] Two common methods are detailed below.

2.2.1. Micro-Determination (Thiele Tube Method)

This method is advantageous when only a small quantity of the substance is available (less
than 0.5 mL).[13]

Apparatus:

e Thiele tube

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Thermometer
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e Heat source (e.g., Bunsen burner)
e Heating oil (e.g., paraffin oil)

Procedure:

Sample Preparation: Place a few milliliters of the liquid sample into the small test tube.[14]

o Capillary Insertion: Place the capillary tube into the test tube with its open end downwards.
[15][16]

o Apparatus Assembly: Attach the test tube to a thermometer. Immerse the assembly in a
Thiele tube containing heating oil, ensuring the sample is positioned near the middle of the
0il.[13]

o Heating: Gently heat the side arm of the Thiele tube.[13] As the temperature rises, air
trapped in the capillary tube will bubble out.

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tip.[13][15]

o Cooling and Recording: Remove the heat source and allow the apparatus to cool. The
temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is
the boiling point.[13] Record this temperature.

2.2.2. Simple Distillation Method

This method is suitable when a larger volume (at least 5-10 mL) of the sample is available.[12]
[13]

Apparatus:
o Distillation flask
e Condenser

e Receiving flask
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e Thermometer

e Heat source (heating mantle)
» Boiling chips or a stir bar
Procedure:

o Apparatus Setup: Assemble the simple distillation apparatus. Place the liquid sample and a
few boiling chips into the distillation flask.[13]

o Thermometer Placement: Position the thermometer so that the top of its bulb is level with the
bottom of the side-arm leading to the condenser. This ensures an accurate reading of the
vapor temperature.[13][15]

o Heating: Heat the liquid to a gentle boil.

o Observation and Recording: As the vapor condenses and collects in the receiving flask,
monitor the thermometer. The stable temperature reading observed during the distillation of
the bulk of the liquid is the boiling point.[13][15]

o Pressure Correction: Record the atmospheric pressure, as the boiling point varies with it.[12]
[13]

Workflow and Process Visualization

The following diagram illustrates the logical workflow for the physicochemical characterization
of a supplied chemical sample such as (1S,2R)-2-phenylcyclohexanol.
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Physicochemical Characterization Workflow
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Purity Assessment
(e.g., Chiral Purity, Spectroscopy)

Melting Point Determination Boiling Point Determination
(Capillary Method) (Distillation or Micro Method)

Data Analysis and Comparison
(Literature vs. Experimental)

Final Characterization Report

Click to download full resolution via product page

Caption: Workflow for the experimental characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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